2-chloro-N-(5-{[4-(phenylcarbamoyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

• Molecular Formula: C23H17ClN4O2S2
• Molecular Weight: 481 g/mol
• IUPAC Name: 2-chloro-N-[5-[[4-(phenylcarbamoyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H17ClN4O2S2/c24-19-9-5-4-8-18(19)21(30)26-22-27-28-23(32-22)31-14-15-10-12-16(13-11-15)20(29)25-17-6-2-1-3-7-17/h1-13H,14H2,(H,25,29)(H,26,27,30)
• InChI Key: UPABNLVXIYZISH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CSC3=NN=C(S3)NC(=O)C4=CC=CC=C4Cl

Description

2-chloro-N-(5-{[4-(phenylcarbamoyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide is a novel chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the thiadiazole family, which is known for its diverse pharmacological properties.

Mechanism of Action

The mechanism of action of 2-chloro-N-(5-{[4-(phenylcarbamoyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been reported to inhibit the activity of matrix metalloproteinases, which are enzymes involved in cancer invasion and metastasis. Furthermore, it has been suggested that the antifungal and antibacterial properties of this compound may be due to its ability to disrupt the cell membrane of these microorganisms.
Biochemical and Physiological Effects
2-chloro-N-(5-{[4-(phenylcarbamoyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide has been shown to exhibit various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are involved in the pathogenesis of inflammatory diseases. Furthermore, this compound has been reported to exhibit analgesic effects, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-(5-{[4-(phenylcarbamoyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide is its diverse pharmacological properties. This compound exhibits anticancer, antifungal, antibacterial, anti-inflammatory, and analgesic activities, making it a potential candidate for the treatment of various diseases. Additionally, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one of the main limitations of this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research of 2-chloro-N-(5-{[4-(phenylcarbamoyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide. One potential direction is the development of novel analogs of this compound with improved pharmacological properties. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications. Furthermore, the use of this compound in combination with other drugs may enhance its therapeutic efficacy. Finally, the development of novel drug delivery systems may improve the bioavailability and solubility of this compound, making it a more effective therapeutic agent.

Synthesis Methods

The synthesis of 2-chloro-N-(5-{[4-(phenylcarbamoyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide involves a multi-step procedure that requires the use of various reagents and solvents. The first step involves the reaction of 4-(phenylcarbamoyl)benzyl chloride with sodium sulfide to form 4-(phenylcarbamoyl)benzyl sulfide. This intermediate is then reacted with thiosemicarbazide and chloroacetyl chloride to form 5-(4-(phenylcarbamoyl)benzylthio)-1,3,4-thiadiazol-2-amine. Finally, this intermediate is reacted with 2-chlorobenzoyl chloride to form the desired product, 2-chloro-N-(5-{[4-(phenylcarbamoyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide.

Scientific Research Applications

2-chloro-N-(5-{[4-(phenylcarbamoyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to possess antifungal and antibacterial properties. Furthermore, it has been reported to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases.